A study of microstructural templating in fibrin–thrombin gel networks by spectral and viscoelastic analysis

Soft Matter Pub Date: 2013-04-04 DOI: 10.1039/C3SM50263E

Abstract

We report a study of the microstructural templating role of incipient fibrin–thrombin gels by analysis of rheological and confocal microscope measurements. Fractal analysis based on the spectral dimension is used, for the first time, to characterise fibrin gel microstructure in terms of the internal connectivity of gel networks. A significant correlation is found between the fractal characteristics of the incipient gel network and its eventual mature form, confirming that incipient gel microstructure templates ensuing gel development. We report an analytical basis for the study of this templating effect which reveals two different regimes of microstructural development. The first involves low thrombin concentration, in which increasing concentration decreases the gel formation time and alters the fractal characteristics of both incipient and mature gels. In the second regime, involving higher thrombin concentrations, the incipient gel formation time and the fractal characteristics of incipient and mature gels show little variation. The network formation is discussed in terms of computer simulations of incipient fractal networks by the activation-limited aggregation of clusters of rod-like particles. The significance of the work is discussed in terms of biomaterials design for applications involving controlled drug release and wound healing, and improved predictions of blood clot susceptibility to lysis.

Graphical abstract: A study of microstructural templating in fibrin–thrombin gel networks by spectral and viscoelastic analysis
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